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Compound of Interest

Compound Name: 2-Fluoro-5-phenylpyrazine

Cat. No.: B15381469 Get Quote

Disclaimer: Extensive searches for the specific compound 2-Fluoro-5-phenylpyrazine did not

yield a dedicated CAS number or comprehensive technical data. This suggests that it may be a

novel or not widely reported compound. This guide therefore provides available information on

closely related structures, namely 2-Fluoro-5-phenylpyrimidine and 2-Fluoro-5-phenylpyridine,

to serve as a reference for researchers and scientists in the field of drug development.

Closely Related Compound: 2-Fluoro-5-
phenylpyrimidine
This pyrimidine derivative shares a similar structural motif with the target compound, featuring a

phenyl group and a fluorine atom on a six-membered heteroaromatic ring.

Physicochemical and Identification Data
Property Value Source

CAS Number 62850-13-9 [1]

Molecular Formula C10H7FN2 ChemSrc

Molecular Weight 174.18 g/mol ChemSrc

IUPAC Name 2-fluoro-5-phenylpyrimidine ChemSrc

Further data such as melting point, boiling point, and spectral information were not readily

available in the conducted search.
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Closely Related Compound: 2-Fluoro-5-
phenylpyridine
This pyridine analog is another close structural relative, differing by a single nitrogen atom in

the heterocyclic ring compared to the target pyrazine.

Physicochemical and Identification Data
Property Value Source

CAS Number 928822-80-4 [2]

Molecular Formula C11H8FN Sigma-Aldrich

Molecular Weight 173.19 g/mol Sigma-Aldrich

IUPAC Name 2-Fluoro-5-phenylpyridine Sigma-Aldrich

Detailed experimental data for this compound were not available in the search results.

Synthesis of Fluorinated Phenyl-Heterocycles: A
Conceptual Workflow
While a specific protocol for 2-Fluoro-5-phenylpyrazine was not found, a general synthetic

strategy can be conceptualized based on common organic chemistry reactions for preparing

similar fluorinated heterocycles. One plausible approach involves a Suzuki coupling reaction to

introduce the phenyl group, followed by a nucleophilic aromatic substitution (SNAAr) to

introduce the fluorine atom.
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Conceptual Synthesis of 2-Fluoro-5-phenylpyrazine

2,5-Dihalopyrazine
(e.g., 2-Chloro-5-bromopyrazine)

Suzuki Coupling
(Phenylboronic acid, Pd catalyst)

2-Chloro-5-phenylpyrazine

Nucleophilic Aromatic Substitution (SNAAr)
(e.g., KF, high temperature)

2-Fluoro-5-phenylpyrazine

Click to download full resolution via product page

Conceptual synthetic pathway for 2-Fluoro-5-phenylpyrazine.

Experimental Protocols for Related Compounds
Detailed experimental protocols for the synthesis of the exact target compound are not

available. However, the synthesis of related fluorinated pyridines often involves multi-step

processes. For instance, the synthesis of 2-amino-5-fluoropyridine, an important intermediate,

has been described starting from 2-aminopyridine and proceeding through nitration, amino

acetylation, reduction of the nitro group, diazotization, a Schiemann reaction for fluorination,

and subsequent hydrolysis.

Biological Activity of Fluorinated Heterocycles
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The introduction of fluorine into heterocyclic scaffolds is a common strategy in medicinal

chemistry to enhance the pharmacological properties of molecules. Fluorination can lead to:

Increased Metabolic Stability: The carbon-fluorine bond is strong and not easily metabolized,

which can increase the half-life of a drug.[3][4]

Enhanced Binding Affinity: The high electronegativity of fluorine can lead to favorable

interactions with biological targets.[3]

Improved Membrane Permeability: The lipophilicity of a molecule can be modulated by the

introduction of fluorine, potentially improving its ability to cross cell membranes.[3]

Studies on various fluorinated pyrazoles, pyrimidines, and other nitrogen-containing

heterocycles have shown a wide range of biological activities, including anticancer and

antimicrobial properties.[3][5][6] For example, some fluorinated Schiff bases have

demonstrated significant antitumor activity.[3] The specific biological effects are highly

dependent on the overall structure of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15381469#2-fluoro-5-phenylpyrazine-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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